(R)-1-(4-fluorophenyl)-N-methylethanamine
Overview
Description
(-)-1-(4-Fluorophenyl)-N-methylethanamine (also known as 4-Fluoromethamphetamine, 4-FMA, or 4-Fluoro-N-methylamphetamine) is an amphetamine-type stimulant drug that has been studied for its potential medical uses and its effects on the body. It is a structural analog of methamphetamine and is often used in scientific research as a model compound for studying the effects of amphetamine-type stimulants. It has an extremely high potency and is known to have a wide range of effects on the body, including increased alertness, focus, and energy. In addition, it has been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and other neurological disorders.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : (R)-1-(4-fluorophenyl)-N-methylethanamine, also known as (R)-(-)-4-fluorodeprenyl, has been synthesized through a series of chemical reactions involving 4-fluorobenzaldehyde, nitroethane, and lithium aluminum hydride, yielding a high enantiomeric excess. This method is significant for creating radiolabeled enantiomers for further studies (Plenevaux et al., 1990).
- Analytical Characterization : Research has focused on the comprehensive analytical characterization of substances based on the 1,2-diarylethylamine template, including 1-[1-(2-fluorophenyl)-2-phenylethyl]pyrrolidine (fluorolintane), which is structurally related to (R)-1-(4-fluorophenyl)-N-methylethanamine. These studies aid in understanding the properties of these compounds (Dybek et al., 2019).
Potential Medical Applications
- Antipsychotic Agents : Compounds such as (R)-(+)-α-(4-fluorophenyl)-4-(2-pyrimidinyl)-1-piperazinebutanol and (R)-(+)-α-(4-fluorophenyl)-4-methyl-1-piperidinebutanol, which share a similar chemical structure with (R)-1-(4-fluorophenyl)-N-methylethanamine, have been synthesized for potential use as antipsychotic agents (Gil et al., 1997).
- Neurokinin-1 Receptor Antagonists : Research into compounds like 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, which bears structural similarities to (R)-1-(4-fluorophenyl)-N-methylethanamine, reveals potential applications as neurokinin-1 receptor antagonists, with implications for treating emesis and depression (Harrison et al., 2001).
Applications in Receptor Studies
- Dopamine Transporter Studies : Compounds structurally related to (R)-1-(4-fluorophenyl)-N-methylethanamine have been used to study dopamine uptake sites, aiding in understanding the dopamine transporter's role in neurological conditions (Agoston et al., 1997).
properties
IUPAC Name |
(1R)-1-(4-fluorophenyl)-N-methylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FN/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YORRIBKELCOOIJ-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)F)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=C(C=C1)F)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401258694 |
Source
|
| Record name | (αR)-4-Fluoro-N,α-dimethylbenzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401258694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(4-fluorophenyl)-N-methylethanamine | |
CAS RN |
672906-68-2 |
Source
|
| Record name | (αR)-4-Fluoro-N,α-dimethylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=672906-68-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (αR)-4-Fluoro-N,α-dimethylbenzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401258694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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